Cas no 1208499-29-9 (1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline
• CAS No: 1208499-29-9
• MF: C₁₅H₁₁Cl₂FN₂O
• MW: 325.165045022964
• CID: 6204637
• PubChem ID: 45897336
• Update Time: 2025-06-23

1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• AKOS034316222
• EN300-26614459
• Z431612008
• (3,6-dichloropyridin-2-yl)-(7-fluoro-3,4-dihydro-2H-quinolin-1-yl)methanone
• 1-(3,6-dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline
• 1208499-29-9
• 1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C15H11Cl2FN2O/c16-11-5-6-13(17)19-14(11)15(21)20-7-1-2-9-3-4-10(18)8-12(9)20/h3-6,8H,1-2,7H2
• InChI Key： MVMWUTHOYAOUAA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(N1C2C=C(C=CC=2CCC1)F)=O)Cl

Computed Properties

• Exact Mass: 324.023
• Monoisotopic Mass: 324.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2A^2
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline

Comprehensive Analysis of 1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline (CAS No. 1208499-29-9)

The compound 1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline (CAS No. 1208499-29-9) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dichloropyridine moiety and a fluorinated tetrahydroquinoline backbone, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends, addressing common queries such as "synthesis of fluorinated heterocycles" and "dichloropyridine derivatives in drug discovery."

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